2,2,2-trichloro-N-[4-[[4-[(2,2,2-trichloroacetyl)amino]phenyl]methyl]phenyl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-[4-[[4-[(2,2,2-trichloroacetyl)amino]phenyl]methyl]phenyl]acetamide
• InChI: InChI=1S/C17H12Cl6N2O2/c18-16(19,20)14(26)24-12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)25-15(27)17(21,22)23/h1-8H,9H2,(H,24,26)(H,25,27)
• InChI Key: MLNPDJDHIJDQLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)NC(=O)C(Cl)(Cl)Cl)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C17H12Cl6N2O2
• DSSTOX Substance ID: DTXSID601180021
• Molecular Weight: 489.0 g/mol
• CAS No.: 550299-55-3

Description

This compound is a derivative of trichloroacetyl chloride, which is the acyl chloride of trichloroacetic acid. Trichloroacetyl chloride can be formed by reacting chlorine with acetyl chloride or acetaldehyde in the presence of activated charcoal. It is used in the manufacture of pharmaceuticals and plant protection compounds.

Synthesis Analysis

The synthesis of this compound could potentially involve the reaction of trichloroacetyl chloride with a suitable amine. Trichloroacetyl chloride can be formed by reacting chlorine with acetyl chloride or acetaldehyde in the presence of activated charcoal. It’s also noted that trichloroacetophenone undergoes reduction to 2′,4′-dichloroacetophenone by glutathione-dependent cytosolic enzymes present in the liver, kidney, and brain.

Chemical Reactions Analysis

As a derivative of trichloroacetyl chloride, this compound might be expected to undergo similar reactions. For example, trichloroacetyl chloride can react with amines to form amides. Additionally, trichloroacetophenone, a related compound, undergoes reduction to 2′,4′-dichloroacetophenone by glutathione-dependent cytosolic enzymes present in the liver, kidney, and brain.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the trichloroacetyl group and the phenyl group. For example, trichloroacetyl chloride has a molar mass of 181.832 g/mol, a density of 1.62 g/cm^3 at 20 °C, and a boiling point of 117.9 °C.

Scientific Research Applications

• Radiosynthesis and Herbicides : The study of chloroacetanilide herbicides like acetochlor and safeners for herbicides demonstrates the application of similar compounds in agricultural chemistry. The synthesis of these compounds involves processes like reductive dehalogenation, which may be relevant to the compound (Latli & Casida, 1995).

• Crystal Structure Analysis : Research on the crystal structures of various trichloroacetamide derivatives, including those with phenyl rings and acetamide groups, provides insights into the molecular geometry, bonding, and potential interactions of similar compounds. This information is crucial in material science and pharmaceutical applications (Dou et al., 1997).

• Spectroscopic Features and Quantum Chemical Calculations : The study of trichloroacetamides' structural and spectroscopic features, as well as the use of quantum chemical calculations and FTIR-spectroscopy, can be applied in the field of chemistry for understanding the properties of similar compounds (Sterkhova, Lazarev, & Lazareva, 2019).

• NQR Spectra and Molecular Structure : The examination of NQR spectra in substituted acetamides provides valuable data about the molecular structure and behavior of trichloroacetamide derivatives in different states, which is useful in both academic research and industrial applications (Gowda et al., 1999).

• Antimalarial Activity : Research on the synthesis of compounds with antimalarial activity, focusing on the relationships between molecular structure and biological effectiveness, highlights the potential of similar compounds in medicinal chemistry (Werbel et al., 1986).

• Synthesis and Antimicrobial Activity : The synthesis of novel derivatives and their screening for antimicrobial activity illustrate the potential pharmaceutical applications of compounds similar to "2,2,2-trichloro-N-[4-[[4-[(2,2,2-trichloroacetyl)amino]phenyl]methyl]phenyl]acetamide" (Mistry, Desai, & Intwala, 2009).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, its physical and chemical properties, and its potential applications in the manufacture of pharmaceuticals and plant protection compounds. Additionally, studies could be conducted to determine its safety profile and potential hazards.